Cas no 91095-51-1 (3,6,19,23-Tetrahydroxy-12-ursen-28-oic acid)

• Product Name: 3,6,19,23-Tetrahydroxy-12-ursen-28-oic acid
• CAS No: 91095-51-1
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• CID: 836899
• PubChem ID: 85261161
• Update Time: 2024-10-26

3,6,19,23-Tetrahydroxy-12-ursen-28-oic acid Chemical and Physical Properties

Names and Identifiers

• 3,6,19,23-Tetrahydroxy-12-ursen-28-oic acid
• (3β,4α,6β)-3,6,19,23-Tetrahydroxyurs-12-en-28-oic acid (ACI)
• 3β,6β,19α,24-Tetrahydroxyurs-12-en-28-oic acid
• AKOS032962279
• 91095-51-1
• 3beta,6beta,19alpha,24-Tetrahydroxyurs-12-en-28-oic acid
• FS-9148
• CHEMBL4634732
• (1R,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10S,12aR,14bS)-1,8,10-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• [ "" ]

• MDL： MFCD20260723
• Inchi： 1S/C30H48O6/c1-17-9-12-30(24(34)35)14-13-27(4)18(22(30)29(17,6)36)7-8-20-25(2)11-10-21(33)26(3,16-31)23(25)19(32)15-28(20,27)5/h7,17,19-23,31-33,36H,8-16H2,1-6H3,(H,34,35)/t17-,19-,20-,21+,22-,23-,25-,26-,27-,28-,29-,30+/m1/s1
• InChI Key： HORZOECJYCGUOG-UHVFENMYSA-N
• SMILES： C([C@]12CC[C@@H](C)[C@](O)(C)[C@H]1C1=CC[C@@H]3[C@]4(CC[C@H](O)[C@@](C)(CO)[C@@H]4[C@@H](C[C@@]3(C)[C@@]1(CC2)C)O)C)(=O)O

Computed Properties

• Exact Mass: 504.34508925g/mol
• Monoisotopic Mass: 504.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 655.4±55.0 °C at 760 mmHg
• Flash Point: 364.1±28.0 °C
• Vapor Pressure: 0.0±4.5 mmHg at 25°C

3,6,19,23-Tetrahydroxy-12-ursen-28-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids